Cas no 1806583-08-3 (Methyl 5-hydroxy-4-nitronicotinate)

• Product Name: Methyl 5-hydroxy-4-nitronicotinate
• CAS No: 1806583-08-3
• MF: C₇H₆N₂O₅
• MW: 198.13294172287
• CID: 4906664
• Update Time: 2025-06-14

Methyl 5-hydroxy-4-nitronicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-hydroxy-4-nitronicotinate

• Inchi： 1S/C7H6N2O5/c1-14-7(11)4-2-8-3-5(10)6(4)9(12)13/h2-3,10H,1H3
• InChI Key： QNAIMCLVXZQLLV-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NC=C(C=1[N+](=O)[O-])O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 0.7
• Topological Polar Surface Area: 105

Additional information on Methyl 5-hydroxy-4-nitronicotinate

Methyl 5-hydroxy-4-nitronicotinate (CAS No. 1806583-08-3): A Versatile Intermediate in Pharmaceutical and Organic Synthesis

The compound Methyl 5-hydroxy-4-nitronicotinate (CAS No. 1806583-08-3) is a highly specialized nitronicotinate derivative with significant applications in medicinal chemistry and organic synthesis. Its unique structural features, including the 5-hydroxy and 4-nitro substituents on the pyridine ring, make it a valuable building block for the development of novel bioactive molecules. Researchers and pharmaceutical companies are increasingly interested in this compound due to its potential role in designing enzyme inhibitors and small-molecule therapeutics.

In recent years, Methyl 5-hydroxy-4-nitronicotinate has gained attention in the context of drug discovery and preclinical research. Its structural motif is frequently explored in the synthesis of heterocyclic compounds, which are pivotal in addressing unmet medical needs. The compound’s nitro group and ester functionality offer versatile reactivity, enabling transformations such as reduction, nucleophilic substitution, and cyclization reactions. These properties align with current trends in green chemistry and sustainable synthesis, as researchers seek efficient routes to minimize waste and improve atom economy.

From a synthetic chemistry perspective, CAS No. 1806583-08-3 serves as a key intermediate for constructing more complex molecular architectures. Its compatibility with modern catalytic methods (e.g., palladium-catalyzed cross-coupling) and microwave-assisted synthesis has been documented in several studies. This adaptability makes it a favorite among chemists working on high-throughput screening libraries or structure-activity relationship (SAR) studies. Furthermore, its solubility profile in common organic solvents facilitates its use in diverse reaction conditions.

The growing demand for Methyl 5-hydroxy-4-nitronicotinate is also driven by its potential applications in agrochemical research and material science. For instance, derivatives of this compound have shown promise in developing light-sensitive materials and biodegradable polymers. As industries prioritize eco-friendly alternatives, the relevance of such intermediates continues to rise. Additionally, its spectroscopic properties (e.g., UV-Vis absorption) make it useful in analytical chemistry and sensor development.

Quality control and regulatory compliance are critical when handling CAS No. 1806583-08-3. Reputable suppliers provide detailed certificates of analysis (CoA), ensuring purity levels suitable for research and industrial use. Storage recommendations typically include protection from moisture and light to maintain stability. These precautions align with Good Laboratory Practices (GLP) and ISO standards, which are frequently searched topics among professionals in the field.

In summary, Methyl 5-hydroxy-4-nitronicotinate represents a multifaceted tool for modern chemists. Its applications span pharmaceuticals, materials science, and catalysis, reflecting broader trends toward multidisciplinary research. As innovation accelerates in these areas, the demand for high-quality nitronicotinate derivatives like this compound is expected to grow, solidifying its place in the fine chemicals market.